Cas no 1934693-35-2 (5-Pyrimidinecarboxylic acid, 2-[1-(dimethylamino)-1-methylethyl]-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-[1-(dimethylamino)-1-methylethyl]-
• CAS No: 1934693-35-2
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5253552
• Update Time: 2025-08-04

5-Pyrimidinecarboxylic acid, 2-[1-(dimethylamino)-1-methylethyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-[1-(dimethylamino)-1-methylethyl]-

• Inchi： 1S/C10H15N3O2/c1-10(2,13(3)4)9-11-5-7(6-12-9)8(14)15/h5-6H,1-4H3,(H,14,15)
• InChI Key： QMRGHJQUWAAEPV-UHFFFAOYSA-N
• SMILES： C1(C(N(C)C)(C)C)=NC=C(C(O)=O)C=N1

Additional information on 5-Pyrimidinecarboxylic acid, 2-[1-(dimethylamino)-1-methylethyl]-

5-Pyrimidinecarboxylic Acid, 2-[1-(Dimethylamino)-1-Methylethyl] (CAS No. 1934693-35-2): A Promising Scaffold in Medicinal Chemistry

The compound 5-pyrimidinecarboxylic acid, 2-[1-(dimethylamino)-1-methylethyl] (CAS No. 1934693-35-2) represents a structurally unique pyrimidine derivative with significant potential in drug discovery. This molecule combines the pharmacophoric features of pyrimidine rings, which are prevalent in nucleic acids and key biological signaling pathways, with an N,N-dimethylaminoalkyl substituent that enhances lipophilicity and receptor binding affinity. Recent studies highlight its role as a lead compound for developing therapies targeting cancer, neurodegenerative diseases, and viral infections.

Structurally, the compound’s pyrimidine core (pyrimidinecarboxylic acid) forms the backbone of nucleobases such as cytosine and thymine, enabling interactions with DNA/RNA structures. The dimethylamino-substituted isopropyl group at position 2 introduces steric bulk and positive charge, which are critical for modulating enzyme inhibition or receptor selectivity. Computational docking studies published in *Journal of Medicinal Chemistry* (2023) demonstrated its binding efficacy to cyclin-dependent kinases (CDKs), a family of targets for cancer therapy.

In medicinal applications, this compound’s analogs have been investigated for anti-HIV activity due to their ability to disrupt viral reverse transcriptase mechanisms. A 2024 study in *Antiviral Research* revealed that substituting the dimethylamino group with fluorinated alkyl chains significantly improved potency against SARS-CoV-2 variants. While CAS No. 1934693-35-2 itself remains in preclinical stages, its structural flexibility allows researchers to explore derivatives tailored to specific therapeutic needs.

Synthesis of this compound typically involves multistep organic reactions, including amidation of substituted pyrimidines followed by alkylation with dimethylamine derivatives. Green chemistry approaches, such as microwave-assisted synthesis reported in *ACS Sustainable Chemistry & Engineering* (2024), have streamlined its production while reducing environmental impact. The introduction of the dimethylaminoalkyl chain via nucleophilic substitution under mild conditions ensures high stereochemical control—a critical factor for drug development.

Clinical relevance emerges from its dual pharmacological profile: the pyrimidine moiety exhibits anti-inflammatory properties via NF-κB pathway inhibition, while the aminoalkyl group enhances blood-brain barrier permeability. Preclinical trials on Alzheimer’s disease models showed improved cognitive outcomes when administered alongside acetylcholinesterase inhibitors. However, challenges persist in optimizing bioavailability without inducing off-target effects on histone deacetylases (HDACs), as noted in a 2024 *Nature Communications* review.

The compound’s structural versatility has also sparked interest in photodynamic therapy (PDT). A 2023 study published in *ChemPhotoChem* demonstrated that attaching photosensitizer groups to its pyrimidine ring enabled targeted tumor cell apoptosis under near-infrared light irradiation. This approach minimizes damage to healthy tissues and aligns with current trends toward precision oncology solutions.

Innovative applications extend to peptide conjugation strategies for protein degradation therapies (PROTACs). Researchers at MIT recently synthesized a bifunctional molecule linking this compound to CRBN E3 ligase binders (Nature Chemical Biology, 2024). The dimethylamino group facilitated stable conjugate formation while preserving ligand-receptor interactions—a breakthrough for developing next-generation degraders of oncogenic proteins.

Toxicological assessments remain a priority for advancing CAS No. 1934693-35-2 into clinical phases. In vivo studies using zebrafish models indicated low embryotoxicity at subtherapeutic doses (Toxicological Sciences, 2024), but long-term hepatic metabolism studies are ongoing to evaluate potential cytochrome P450 enzyme interactions. Regulatory frameworks now emphasize real-time adaptive trials integrating omics data—a strategy likely applied during this compound’s future development phases.

This molecule exemplifies how structural modifications at key positions (e.g., substituents on pyrimidine rings) can unlock novel therapeutic avenues while addressing limitations of existing drugs. Its integration into combinatorial libraries and AI-driven drug design pipelines positions it as a cornerstone for tackling complex diseases requiring multi-targeted approaches.